3-(5-amino-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid

• IUPAC Name: 3-(5-amino-1,3-dioxoisoindol-2-yl)benzoic acid
• InChI: InChI=1S/C15H10N2O4/c16-9-4-5-11-12(7-9)14(19)17(13(11)18)10-3-1-2-8(6-10)15(20)21/h1-7H,16H2,(H,20,21)
• InChI Key: QISLXXRZUAJZTQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N2C(=O)C3=C(C2=O)C=C(C=C3)N)C(=O)O
• Molecular Formula: C15H10N2O4
• Molecular Weight: 282.25 g/mol

Description

3-(5-amino-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid, also known as IDO inhibitor, is a chemical compound that has gained significant attention in scientific research due to its potential in treating various diseases.

Mechanism of Action

3-(5-amino-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid inhibitor works by inhibiting the activity of 3-(5-amino-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid, an enzyme that is responsible for the breakdown of tryptophan into kynurenine. 3-(5-amino-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid is expressed in various cells, including immune cells, and plays a crucial role in regulating immune response. By inhibiting 3-(5-amino-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid, 3-(5-amino-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid inhibitor can increase the concentration of tryptophan, which is essential for the proper functioning of immune cells. This can lead to increased immune response against cancer cells or viral infections and decreased autoimmune response in autoimmune diseases.
Biochemical and Physiological Effects:
3-(5-amino-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid inhibitor has been shown to have various biochemical and physiological effects. In cancer, 3-(5-amino-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid inhibitor can increase the immune response against cancer cells, leading to tumor regression. In autoimmune diseases, 3-(5-amino-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid inhibitor can decrease the autoimmune response, leading to decreased inflammation. In viral infections, 3-(5-amino-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid inhibitor can increase the immune response against the virus, leading to decreased viral load.

Advantages and Limitations for Lab Experiments

3-(5-amino-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid inhibitor has several advantages for lab experiments, including its specificity for 3-(5-amino-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid and its ability to increase the concentration of tryptophan. However, 3-(5-amino-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid inhibitor also has limitations, including its potential toxicity and the need for optimization of dosage and administration.

Future Directions

There are several future directions for 3-(5-amino-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid inhibitor research, including the development of more potent and selective 3-(5-amino-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid inhibitors, the optimization of dosage and administration, and the investigation of 3-(5-amino-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid inhibitor in combination with other therapies. Additionally, the role of 3-(5-amino-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid inhibitor in other diseases, such as Alzheimer's disease and Parkinson's disease, should be investigated.

Synthesis Methods

3-(5-amino-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid inhibitor can be synthesized through various methods, including the reaction between anthranilic acid and isatin in the presence of acetic anhydride and sulfuric acid, or through the reaction between 2-nitrobenzaldehyde and anthranilic acid in the presence of sodium hydroxide and ethanol. The synthesis method used depends on the desired purity and yield of the final product.

Scientific Research Applications

3-(5-amino-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid inhibitor has been extensively studied for its potential in treating various diseases, including cancer, autoimmune diseases, and viral infections. 3-(5-amino-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid inhibitor works by inhibiting the activity of indoleamine 2,3-dioxygenase (3-(5-amino-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid), an enzyme that is responsible for the breakdown of tryptophan into kynurenine. By inhibiting 3-(5-amino-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid, 3-(5-amino-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid inhibitor can increase the concentration of tryptophan, which is essential for the proper functioning of immune cells. This can lead to increased immune response against cancer cells or viral infections and decreased autoimmune response in autoimmune diseases.